(2R,3R)-2-Methyl-3-hydroxyvaleric acid

• IUPAC Name: (2R,3R)-3-hydroxy-2-methylpentanoic acid
• InChI: InChI=1S/C6H12O3/c1-3-5(7)4(2)6(8)9/h4-5,7H,3H2,1-2H3,(H,8,9)/t4-,5-/m1/s1
• InChI Key: NVIHALDXJWGLFD-RFZPGFLSSA-N
• Canonical SMILES: CCC(C(C)C(=O)O)O
• Isomeric SMILES: CC[C@H]([C@@H](C)C(=O)O)O
• Molecular Formula: C6H12O3
• Molecular Weight: 132.16 g/mol

Description

(2R,3R)-2-Methyl-3-hydroxyvaleric acid, also known as beta-methyl-beta-hydroxybutyric acid (BHBA), is a ketone body that is produced in the liver during periods of fasting or low carbohydrate intake. It is an important energy source for the brain and other tissues in the body. BHBA has also been studied for its potential therapeutic effects in various health conditions.

Mechanism of Action

BHBA exerts its effects through various mechanisms. It can activate signaling pathways that regulate cellular metabolism, inflammation, and oxidative stress. BHBA can also act as a histone deacetylase inhibitor, which can affect gene expression and cellular function.
Biochemical and Physiological Effects:
BHBA has been shown to have various biochemical and physiological effects. It can increase energy production and improve insulin sensitivity. BHBA can also reduce inflammation and oxidative stress, which are implicated in many chronic health conditions. Additionally, BHBA has been shown to have neuroprotective effects and may improve cognitive function.

Advantages and Limitations for Lab Experiments

BHBA has advantages and limitations for lab experiments. It can be easily synthesized and administered to cells or animals. BHBA is also a natural metabolite in the body, which makes it a potentially safe therapeutic agent. However, BHBA can be unstable and difficult to measure accurately in biological samples.

Future Directions

There are many future directions for research on BHBA. One area of interest is the potential therapeutic effects of BHBA in neurological disorders, such as Alzheimer's disease and Parkinson's disease. BHBA may also have applications in cancer therapy, as it has been shown to have anti-tumor effects. Additionally, research is needed to better understand the mechanisms of action of BHBA and its effects on cellular metabolism and gene expression.

Synthesis Methods

BHBA can be synthesized in the liver from acetyl-CoA via the ketogenic pathway. This process involves the conversion of acetyl-CoA to acetoacetate, which is then converted to BHBA. BHBA can also be produced synthetically using chemical reactions.

Scientific Research Applications

BHBA has been studied for its potential therapeutic effects in various health conditions, including diabetes, obesity, neurological disorders, and cancer. Research has shown that BHBA may have anti-inflammatory, antioxidant, and neuroprotective properties.